Cas no 100622-93-3 (1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol)

1-[(4-Chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol is a benzimidazole derivative characterized by the presence of a chlorobenzyl substituent and a thiol functional group at the 2-position. This structural configuration imparts notable reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of heterocyclic compounds. The chlorophenyl group enhances lipophilicity, potentially improving binding affinity in pharmacological applications. The thiol moiety offers versatility for further functionalization, such as alkylation or oxidation, enabling its use in the preparation of sulfur-containing analogs. Its stability under standard conditions ensures reliable handling in laboratory settings. This compound is of interest in medicinal chemistry and materials science due to its modular framework and potential bioactivity.

1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol structure

100622-93-3 structure

Product Name:1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol

CAS No:100622-93-3

MF:C₁₄H₁₁ClN₂S

MW:274.768540620804

MDL:MFCD03670986

CID:3082351

PubChem ID:5083741

Update Time:2025-06-07

1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chloro-benzyl)-1H-benzoimidazole-2-thiol
- 1-(4-Chlorobenzyl)-1H-benzimidazole-2-thiol
- 3-(4-chlorobenzyl)-1H-benzimidazole-2-thione
- 1-(4-chlorobenzyl)-1H-benzo[d]imidazole-2-thiol
- 3-[(4-chlorophenyl)methyl]-1H-benzimidazole-2-thione
- 006463
- 0182284
- A4275
- ZERO
- 1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol
- 2H-Benzimidazole-2-thione, 1-[(4-chlorophenyl)methyl]-1,3-dihydro-
- H32302
- LS-05787
- F1216-0129
- ALBB-017617
- 100622-93-3
- MFCD03670986
- CCG-306081
- AKOS001174457
- STK738179
- STK787418
- 1H-benzimidazole-2-thiol, 1-[(4-chlorophenyl)methyl]-
- AKOS000275432
- EN300-236413
- Z111716140
- 1-(4-chlorobenzyl)-1,3-dihydro-2H-benzimidazole-2-thione
- ZERO/006463
- ZINC07737580
- BAS 15425059
- A4275/0182284
- MDL： MFCD03670986
- Inchi： 1S/C14H11ClN2S/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
- InChI Key： YCOVCAYEBVTXBM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CN1C(NC2C=CC=CC1=2)=S

Computed Properties

Exact Mass: 274.033147g/mol
Monoisotopic Mass: 274.033147g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 274.8g/mol
XLogP3: 3.5
Topological Polar Surface Area: 47.4Å²

1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol Security Information

HazardClass：IRRITANT

1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	060186-250mg	1-(4-Chloro-benzyl)-1H-benzoimidazole-2-thiol	100622-93-3	95+%	250mg	￡74.00	2022-03-01
Fluorochem	060186-1g	1-(4-Chloro-benzyl)-1H-benzoimidazole-2-thiol	100622-93-3	95+%	1g	￡154.00	2022-03-01
Fluorochem	060186-5g	1-(4-Chloro-benzyl)-1H-benzoimidazole-2-thiol	100622-93-3	95+%	5g	￡470.00	2022-03-01
Chemenu	CM483464-1g	1-(4-Chlorobenzyl)-1H-benzo[d]imidazole-2-thiol	100622-93-3	97%	1g	$84	2023-02-03
abcr	AB410548-500 mg	1-(4-Chlorobenzyl)-1H-benzimidazole-2-thiol	100622-93-3		500MG	€165.80	2023-02-03
abcr	AB410548-1 g	1-(4-Chlorobenzyl)-1H-benzimidazole-2-thiol	100622-93-3		1 g	€197.30	2023-07-19
abcr	AB410548-5 g	1-(4-Chlorobenzyl)-1H-benzimidazole-2-thiol	100622-93-3		5 g	€456.10	2023-07-19
TRC	C129691-100mg	1-(4-chlorobenzyl)-1h-benzimidazole-2-thiol	100622-93-3		100mg	$ 50.00	2022-06-06
TRC	C129691-500mg	1-(4-chlorobenzyl)-1h-benzimidazole-2-thiol	100622-93-3		500mg	$ 160.00	2022-06-06
TRC	C129691-1g	1-(4-chlorobenzyl)-1h-benzimidazole-2-thiol	100622-93-3		1g	$ 250.00	2022-06-06